Cas no 903-03-7 (Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI))
903-03-7 structure
Product Name:Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI)
- 1-(3-methoxy-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
- NSC124736
- 3-Methoxypregna-3,5-dien-20-one
- SCHEMBL13265741
- NSC667679
- DTXSID60920472
- 903-03-7
- NSC-124736
-
- Inchi: 1S/C22H32O2/c1-14(23)18-7-8-19-17-6-5-15-13-16(24-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,13,17-20H,6-12H2,1-4H3
- InChI Key: NKWZNFOLDIHRJW-UHFFFAOYSA-N
- SMILES: O=C(C)C1CCC2C3CC=C4C=C(CCC4(C)C3CCC21C)OC
Computed Properties
- Exact Mass: 328.24
- Monoisotopic Mass: 328.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 462.2°Cat760mmHg
- Flash Point: 185.6°C
- Refractive Index: 1.542
- PSA: 26.30000
- LogP: 5.29460
Pregna-3,5-dien-20-one,3-methoxy- (7CI,8CI,9CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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